Cas no 1806940-17-9 (3-Chloro-5-(difluoromethyl)-2-methoxypyridine-4-sulfonamide)

• Product Name: 3-Chloro-5-(difluoromethyl)-2-methoxypyridine-4-sulfonamide
• CAS No: 1806940-17-9
• MF: C₇H₇ClF₂N₂O₃S
• MW: 272.656886339188
• CID: 4872258
• Update Time: 2025-10-17

3-Chloro-5-(difluoromethyl)-2-methoxypyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)-2-methoxypyridine-4-sulfonamide

• Inchi： 1S/C7H7ClF2N2O3S/c1-15-7-4(8)5(16(11,13)14)3(2-12-7)6(9)10/h2,6H,1H3,(H2,11,13,14)
• InChI Key： WVFWKFIKJFPFBK-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(C(F)F)=C1S(N)(=O)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 1
• Topological Polar Surface Area: 90.7

Additional information on 3-Chloro-5-(difluoromethyl)-2-methoxypyridine-4-sulfonamide

3-Chloro-5-(difluoromethyl)-2-methoxypyridine-4-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1806940-17-9, known as 3-Chloro-5-(difluoromethyl)-2-methoxypyridine-4-sulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the broader class of pyridine derivatives and incorporates a sulfonamide functional group, which is known for its versatility in chemical reactions and biological interactions. The structure of this compound is characterized by a pyridine ring substituted with a chlorine atom at position 3, a difluoromethyl group at position 5, a methoxy group at position 2, and a sulfonamide group at position 4. These substituents collectively influence the compound's physical properties, reactivity, and potential applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 3-Chloro-5-(difluoromethyl)-2-methoxypyridine-4-sulfonamide through a variety of methodologies. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This method leverages the unique reactivity of the pyridine ring and the directing effects of its substituents to achieve selective substitution patterns. Additionally, computational chemistry tools such as density functional theory (DFT) have been employed to optimize reaction pathways and predict the stability of intermediates, further enhancing the efficiency of synthesis.

The sulfonamide functional group in this compound plays a pivotal role in its biological activity. Sulfonamides are well-known for their ability to act as inhibitors of various enzymes, particularly those involved in signal transduction pathways. Recent studies have demonstrated that 3-Chloro-5-(difluoromethyl)-2-methoxypyridine-4-sulfonamide exhibits potent inhibitory activity against kinases, making it a promising candidate for anti-cancer drug development. In particular, its ability to target specific kinase isoforms has been highlighted in preclinical models, suggesting potential efficacy in treating cancers with high kinase activity.

Beyond its pharmacological applications, this compound has also found utility in materials science. The incorporation of fluorinated groups such as the difluoromethyl substituent confers unique electronic and steric properties to the molecule, which can be exploited in the design of advanced materials. For instance, research has shown that this compound can serve as a building block for constructing self-assembled monolayers (SAMs) with tailored surface properties. These SAMs have potential applications in sensor technology and nanotechnology, where precise control over surface chemistry is critical.

In terms of environmental impact, the degradation pathways of 3-Chloro-5-(difluoromethyl)-2-methoxypyridine-4-sulfonamide have been extensively studied to assess its ecological safety. Recent findings indicate that this compound undergoes rapid hydrolysis under alkaline conditions, leading to the formation of less toxic byproducts. Furthermore, biodegradation studies have revealed that microbial communities can effectively metabolize this compound under aerobic conditions, reducing its persistence in aquatic environments. These insights are crucial for guiding its safe use and disposal in industrial settings.

Looking ahead, ongoing research is focused on expanding the versatility of 3-Chloro-5-(difluoromethyl)-2-methoxypyridine-4-sulfonamide by exploring novel synthetic routes and functionalization strategies. For example, researchers are investigating the use of click chemistry to attach additional functional groups to this compound, thereby enhancing its bioavailability or enabling new applications in drug delivery systems. Additionally, efforts are underway to optimize its pharmacokinetic properties through structural modifications aimed at improving solubility and permeability.

In conclusion, 3-Chloro-5-(difluoromethyl)-2-methoxypyridine-4-sulfonamide stands as a testament to the remarkable progress in modern chemical synthesis and its interdisciplinary applications. Its unique structure endows it with a diverse range of properties that make it valuable across multiple domains. As research continues to uncover new facets of this compound's potential, it is poised to play an increasingly significant role in advancing both scientific knowledge and practical innovations.